![molecular formula C21H22N2O4S B4388432 N-[(2-hydroxy-3-quinolinyl)methyl]-N-(tetrahydro-2-furanylmethyl)benzenesulfonamide](/img/structure/B4388432.png)
N-[(2-hydroxy-3-quinolinyl)methyl]-N-(tetrahydro-2-furanylmethyl)benzenesulfonamide
Overview
Description
The compound “N-[(2-hydroxy-3-quinolinyl)methyl]-N-(tetrahydro-2-furanylmethyl)benzenesulfonamide” is a complex organic molecule that contains a quinoline ring, a tetrahydrofuran ring, and a benzenesulfonamide group .
Molecular Structure Analysis
The molecular structure of this compound would likely be complex due to the presence of multiple functional groups and rings. The quinoline ring is a heterocyclic aromatic organic compound, the tetrahydrofuran ring is a heterocyclic ether, and the benzenesulfonamide group consists of a benzene ring bonded to a sulfonamide group .
Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reagents used. Quinolines, tetrahydrofurans, and benzenesulfonamides can all participate in a variety of chemical reactions .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence these properties include the presence of functional groups, the degree of unsaturation, and the overall size and shape of the molecule .
Scientific Research Applications
- “MLS001217102” exhibits promising anticancer properties. Researchers have investigated its effects on various cancer cell lines, including breast, lung, and colon cancer. The compound interferes with cell proliferation, induces apoptosis (programmed cell death), and inhibits tumor growth. Further studies are needed to explore its mechanism of action and potential clinical applications .
- Inflammation plays a crucial role in various diseases. “MLS001217102” has demonstrated anti-inflammatory effects by modulating key pathways involved in inflammation. It may be useful in conditions such as rheumatoid arthritis, inflammatory bowel disease, and neuroinflammatory disorders .
- Some studies suggest that “MLS001217102” has neuroprotective properties. It may protect neurons from oxidative stress, reduce neuroinflammation, and enhance neuronal survival. Researchers are exploring its application in neurodegenerative diseases like Alzheimer’s and Parkinson’s .
- The compound has shown vasodilatory effects, which could be beneficial for cardiovascular health. It may help regulate blood pressure and improve blood flow. Researchers are investigating its potential in treating hypertension and preventing cardiovascular events .
- “MLS001217102” exhibits antimicrobial activity against certain bacteria and fungi. It could be a candidate for developing novel antibiotics or antifungal agents. However, more research is needed to determine its efficacy and safety .
- Beyond its biological applications, “MLS001217102” has interesting properties for materials science. Researchers have explored its use in creating novel materials, such as glassy gels . These glassy gels combine liquid-like behavior with mechanical strength, making them suitable for various applications, including drug delivery and tissue engineering.
Anticancer Properties
Anti-Inflammatory Activity
Neuroprotective Potential
Cardiovascular Applications
Antimicrobial Activity
Materials Science and Nanotechnology
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-(oxolan-2-ylmethyl)-N-[(2-oxo-1H-quinolin-3-yl)methyl]benzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N2O4S/c24-21-17(13-16-7-4-5-11-20(16)22-21)14-23(15-18-8-6-12-27-18)28(25,26)19-9-2-1-3-10-19/h1-5,7,9-11,13,18H,6,8,12,14-15H2,(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYVXLOVFZXHFLJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CN(CC2=CC3=CC=CC=C3NC2=O)S(=O)(=O)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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